(E)-2-(2-(4-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine

• IUPAC Name: N-[(E)-[4-(difluoromethoxy)phenyl]methylideneamino]-5-(trifluoromethyl)pyridin-2-amine
• InChI: InChI=1S/C14H10F5N3O/c15-13(16)23-11-4-1-9(2-5-11)7-21-22-12-6-3-10(8-20-12)14(17,18)19/h1-8,13H,(H,20,22)/b21-7+
• InChI Key: UGJBPPBZDRMWHG-QPSGOUHRSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NNC2=NC=C(C=C2)C(F)(F)F)OC(F)F
• Isomeric SMILES: C1=CC(=CC=C1/C=N/NC2=NC=C(C=C2)C(F)(F)F)OC(F)F
• Molecular Formula: C14H10F5N3O
• Molecular Weight: 331.24 g/mol
• CAS No.: 304684-74-0

Description

The compound (E)-2-(2-(4-(difluoromethoxy)benzylidene)hydrazinyl)-5-(trifluoromethyl)pyridine features a pyridine core substituted with a trifluoromethyl group at position 5 and a hydrazinyl-linked 4-(difluoromethoxy)benzylidene moiety at position 2. The (E)-configuration of the hydrazone bond is critical for its stereochemical stability and intermolecular interactions. This compound is of interest due to its fluorinated substituents, which enhance lipophilicity and metabolic stability, making it a candidate for pharmaceutical and agrochemical applications .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Hydrazinyl-Benzylidene Moieties

Compound 1f

1-(4-(4-((4-(2-(2-(2-Hydroxy-5-methoxybenzylidene)hydrazinyl)-2-oxoethyl)piperazin-1-yl)methyl)thiazol-2-yl)phenyl)-3-(4-(trifluoromethyl)phenyl)urea (1f) shares a hydrazinyl-benzylidene group but incorporates a urea linkage and a piperazine-thiazole extension.

• Key Differences :
  • The urea group in 1f introduces additional hydrogen-bonding capacity compared to the pyridine-hydrazine core of the target compound.
  • The trifluoromethyl group in 1f is attached to a phenyl ring rather than a pyridine, altering electronic effects.
• Physical Properties : Melting point (198–200°C) and molecular weight (667.9 g/mol) are higher due to the extended piperazine-thiazole structure .

(E)-2-Chloro-6-(2-(4-(difluoromethoxy)benzylidene)hydrazinyl)-pyrazine (2a)

This compound replaces the pyridine ring with a pyrazine core and includes a chlorine substituent.

• Key Differences :
  • Pyrazine’s two nitrogen atoms increase electron-deficient character compared to pyridine.
  • Chlorine at position 2 may enhance electrophilic reactivity.
• Synthesis: Prepared via condensation of aldehydes with hydrazines in ethanol, a method analogous to the target compound’s synthesis .

Analogues with Trifluoromethylpyridine Cores

5-Bromo-2-chloro-4-(trifluoromethyl)pyridine

A halogenated derivative with bromine and chlorine substituents.

• Key Differences :
  • Bromine and chlorine increase molecular weight (466–545 g/mol) and polarizability compared to the target compound’s hydrazine substituent.
  • Lacking the hydrazinyl-benzylidene group, this compound is more reactive in cross-coupling reactions .

3-Chloro-2-(difluoromethoxy)-6-(trifluoromethyl)pyridine

Features difluoromethoxy and trifluoromethyl groups on adjacent pyridine positions.

• Key Differences :
  • Difluoromethoxy at position 2 and trifluoromethyl at position 6 create a sterically hindered structure.
  • Higher fluorine content (3 F atoms) increases lipophilicity (LogP ~2.5) compared to the target compound .

Semicarbazide and Urea Derivatives

[(E)-[4-[3-Chloro-5-(trifluoromethyl)pyridin-2-yl]oxyphenyl]methylideneamino]urea

Contains a semicarbazide group linked to a trifluoromethylpyridine.

• Molecular formula (C14H10ClF3N4O2) shows lower nitrogen content (12.6%) compared to the target compound .

Melting Points and Stability

• Fluorinated Analogues : Higher melting points correlate with increased fluorine content due to enhanced dipole-dipole interactions .

Spectral Data

• 1H-NMR : Hydrazinyl protons in the target compound resonate at δ 8.2–8.5 ppm, similar to 1f (δ 8.1–8.4 ppm) .
• ESI-MS : Molecular ion peaks for trifluoromethylpyridine derivatives typically appear at m/z 450–700, consistent with the target compound’s expected range .

Functional Group Impact on Reactivity and Bioactivity

Substituent	Electronic Effect	Biological Relevance
Trifluoromethyl (-CF3)	Strong electron-withdrawing	Enhances metabolic stability and target binding
Difluoromethoxy (-OCF2H)	Moderate electron-withdrawing	Improves membrane permeability
Hydrazinyl (-NH-N=CH-)	Hydrogen-bond donor/acceptor	Facilitates interactions with enzyme active sites